3-[(4-tert-butylbenzoyl)hydrazono]-N-cyclooctylbutanamide

• IUPAC Name: 4-tert-butyl-N-[(E)-[4-(cyclooctylamino)-4-oxobutan-2-ylidene]amino]benzamide
• InChI: InChI=1S/C23H35N3O2/c1-17(16-21(27)24-20-10-8-6-5-7-9-11-20)25-26-22(28)18-12-14-19(15-13-18)23(2,3)4/h12-15,20H,5-11,16H2,1-4H3,(H,24,27)(H,26,28)/b25-17+
• InChI Key: UGRCFHUELBQIDU-KOEQRZSOSA-N
• Canonical SMILES: CC(=NNC(=O)C1=CC=C(C=C1)C(C)(C)C)CC(=O)NC2CCCCCCC2
• Isomeric SMILES: C/C(=N\NC(=O)C1=CC=C(C=C1)C(C)(C)C)/CC(=O)NC2CCCCCCC2
• Molecular Formula: C23H35N3O2
• Molecular Weight: 385.5 g/mol

Description

The compound “3-[(4-tert-butylbenzoyl)hydrazono]-N-cyclooctylbutanamide” is an organic compound containing functional groups such as a tert-butyl group, a benzoyl group, a hydrazone group, and a cyclooctyl group.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups. The tert-butyl group is a bulky group that could influence the overall shape and properties of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. The presence of the tert-butyl group, for example, could make the compound more hydrophobic.

Mechanism of Action

The mechanism of action of a compound typically refers to how it interacts with biological systems. Without specific research or context, it’s difficult to predict the mechanism of action for this compound.

Future Directions

The potential applications and future directions for this compound would depend on its properties and reactivity. It could potentially be of interest in fields such as medicinal chemistry or materials science, but without specific research, this is purely speculative.